![molecular formula C18H16FNO3S2 B2602886 3-fluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-4-methoxybenzamide CAS No. 2034237-47-1](/img/structure/B2602886.png)
3-fluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-fluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C18H16FNO3S2 and its molecular weight is 377.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization Techniques
Selective Mono-Fluorination of Diols : A technique for the selective mono-fluorination of 1,2- and 1,3-diols using a cyclic acetal of N,N-diethyl-4-methoxybenzamide demonstrates the precision achievable in modifying molecular structures, which could be relevant for the synthesis of complex molecules like the one (Suwada, Fukuhara, & Hara, 2007).
Crystal Structure Analysis : Investigations into the crystal structures of compounds containing thiophene and methoxybenzamide groups, such as (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, provide foundational knowledge for understanding the physical and chemical properties of similar molecules (Nagaraju et al., 2018).
Applications in Material Science and Pharmaceuticals
Antimicrobial Activities : Synthesis and evaluation of eperezolid-like molecules, including compounds with fluorine and methoxy groups, for their antimicrobial activities highlight the potential of similar compounds in developing new antibiotics (Yolal et al., 2012).
Proton Exchange Membranes : The development of sulfonated poly(arylene ether sulfone) copolymers for use as proton exchange membranes in fuel cells shows the potential for fluorine-containing benzamide analogs in enhancing membrane properties for energy applications (Kim, Robertson, & Guiver, 2008).
Advanced Material Synthesis
- Hyperbranched Poly(ether ketones) : The synthesis of new hyperbranched poly(ether ketones) with varying phenylene units using AB2 type monomers showcases the versatility of methods that could potentially apply to the synthesis and modification of complex molecules like 3-fluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-4-methoxybenzamide for material science applications (Agarwal, Kumar, & Maken, 2012).
Properties
IUPAC Name |
3-fluoro-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FNO3S2/c1-23-15-5-4-12(9-14(15)19)17(21)20-11-18(22,13-6-8-24-10-13)16-3-2-7-25-16/h2-10,22H,11H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWZYKUQRHSWTNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.